Cas no 1243091-09-9 (2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide
• CAS No: 1243091-09-9
• MF: C₂₁H₁₇ClN₄O₂
• MW: 392.8383
• CID: 5345537
• Update Time: 2025-07-15

2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide
• 2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(2-methylphenyl)acetamide
• 2-(2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(o-tolyl)acetamide
• STL095112
• 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide

• Inchi： 1S/C21H17ClN4O2/c1-14-4-2-3-5-17(14)23-20(27)13-25-10-11-26-19(21(25)28)12-18(24-26)15-6-8-16(22)9-7-15/h2-12H,13H2,1H3,(H,23,27)
• InChI Key： RUZQKFBIDPUXKC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C2C(N(C([H])=C([H])N2N=1)C([H])([H])C(N([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• XLogP3: 3.5
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide

Comprehensive Analysis of 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide (CAS No. 1243091-09-9)

The compound 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide (CAS No. 1243091-09-9) is a specialized organic molecule with a unique structural framework. Its pyrazolo[1,5-a]pyrazine core, combined with a 4-chlorophenyl and 2-methylphenyl acetamide moiety, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, potential applications, and relevance in modern scientific inquiries.

One of the most searched questions about this compound revolves around its synthetic pathway and biological activity. Researchers often explore whether CAS No. 1243091-09-9 exhibits kinase inhibition or receptor binding properties, given its structural resemblance to known bioactive molecules. Recent studies suggest that derivatives of pyrazolo[1,5-a]pyrazine scaffolds are being investigated for their anti-inflammatory and anticancer potential, aligning with current trends in drug discovery.

The acetamide functional group in this compound is another focal point, as it often enhances molecular solubility and bioavailability. Users frequently search for "structure-activity relationship (SAR)" studies involving similar N-(2-methylphenyl)acetamide derivatives, highlighting the demand for data-driven insights. Additionally, the presence of a 4-chlorophenyl group raises questions about its role in electrophilic interactions and metabolic stability.

From an industrial perspective, CAS No. 1243091-09-9 is often discussed in the context of patent literature and process optimization. Companies are keen to understand scalable synthesis methods, given the growing interest in heterocyclic compounds for material science applications. Environmental considerations, such as green chemistry approaches to its production, are also trending topics in academic forums.

In summary, 2-[2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(2-methylphenyl)acetamide represents a versatile compound with multidisciplinary relevance. Its CAS No. 1243091-09-9 serves as a key identifier for researchers navigating chemical databases and drug development pipelines. As the scientific community continues to explore its potential, this molecule remains a compelling case study in medicinal chemistry and molecular design.